Cas no 2227706-34-3 ((3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid)

(3R)-3-(2,6-Difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid is a chiral fluorinated aromatic compound with potential applications in pharmaceutical and fine chemical synthesis. Its key structural features include a stereospecific (R)-configured hydroxy group and a difluorinated methoxyphenyl moiety, which may enhance metabolic stability and binding affinity in bioactive molecules. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) substituents on the phenyl ring offers tunable electronic properties for further derivatization. The carboxylic acid functionality provides a versatile handle for conjugation or salt formation. This compound is particularly valuable as an intermediate in the development of enantioselective drugs or agrochemicals, where its defined stereochemistry and fluorine incorporation can influence pharmacokinetic and physicochemical properties.
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid structure
2227706-34-3 structure
Product Name:(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
CAS No:2227706-34-3
MF:C10H10F2O4
MW:232.180810451508
CID:6440791
PubChem ID:165626200
Update Time:2025-05-20

(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
    • 2227706-34-3
    • EN300-1772602
    • Inchi: 1S/C10H10F2O4/c1-16-5-2-6(11)10(7(12)3-5)8(13)4-9(14)15/h2-3,8,13H,4H2,1H3,(H,14,15)/t8-/m1/s1
    • InChI Key: OQBUBKUZJYRPFG-MRVPVSSYSA-N
    • SMILES: FC1C=C(C=C(C=1[C@@H](CC(=O)O)O)F)OC

Computed Properties

  • Exact Mass: 232.05471512g/mol
  • Monoisotopic Mass: 232.05471512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66.8Ų

(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1772602-0.05g
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
2227706-34-3
0.05g
$1428.0 2023-09-20
Enamine
EN300-1772602-0.1g
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
2227706-34-3
0.1g
$1496.0 2023-09-20
Enamine
EN300-1772602-0.25g
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
2227706-34-3
0.25g
$1564.0 2023-09-20
Enamine
EN300-1772602-0.5g
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
2227706-34-3
0.5g
$1632.0 2023-09-20
Enamine
EN300-1772602-1.0g
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
2227706-34-3
1g
$1701.0 2023-06-03
Enamine
EN300-1772602-2.5g
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
2227706-34-3
2.5g
$3332.0 2023-09-20
Enamine
EN300-1772602-5.0g
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
2227706-34-3
5g
$4930.0 2023-06-03
Enamine
EN300-1772602-10.0g
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
2227706-34-3
10g
$7312.0 2023-06-03
Enamine
EN300-1772602-1g
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
2227706-34-3
1g
$1701.0 2023-09-20
Enamine
EN300-1772602-5g
(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid
2227706-34-3
5g
$4930.0 2023-09-20

(3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid Related Literature

Additional information on (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid

Compound CAS No 2227706-34-3: (3R)-3-(2,6-Difluoro-4-Methoxyphenyl)-3-Hydroxypropanoic Acid

The compound with CAS number 2227706-34-3, known as (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of phenolic acids and is characterized by its unique stereochemistry and functional groups. The presence of a chiral center at the third carbon atom (denoted by the (R) configuration) adds to its complexity and makes it a valuable subject in stereochemical studies.

The molecular structure of (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid consists of a propanoic acid backbone attached to a substituted phenyl ring. The phenyl group is further substituted with two fluorine atoms at the 2 and 6 positions and a methoxy group at the 4 position. These substituents contribute to the molecule's electronic properties, making it an interesting candidate for exploring electronic effects in chemical reactions.

Recent studies have highlighted the importance of this compound in medicinal chemistry. Researchers have investigated its potential as a lead compound for drug development, particularly in the context of its ability to modulate specific biological pathways. For instance, studies have shown that this compound exhibits promising activity against certain enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent.

In addition to its medicinal applications, (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid has also been explored in materials science. Its unique structure allows for the formation of self-assembled monolayers, which have applications in surface modification and nanotechnology. The ability to form such structures is attributed to the interplay between the hydroxyl and carboxylic acid groups on the molecule.

The synthesis of this compound involves a multi-step process that typically includes Friedel-Crafts acylation followed by hydrolysis and stereoselective reduction. Recent advancements in asymmetric catalysis have enabled the synthesis of this compound with high enantiomeric excess, making it more accessible for large-scale applications.

Moreover, computational studies have provided insights into the electronic properties of (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the fluorine substituents and electron-donating effects from the methoxy group. These findings are crucial for understanding its reactivity in various chemical transformations.

In conclusion, (3R)-3-(2,6-difluoro-4-methoxyphenyl)-3-hydroxypropanoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.